Cas no 2228986-56-7 (2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile)

• Product Name: 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile
• CAS No: 2228986-56-7
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5822141
• PubChem ID: 165741157
• Update Time: 2025-06-07

2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile
• EN300-1998767
• 2228986-56-7

• Inchi： 1S/C8H10N2OS/c1-8(2,5-9)6-4-10-7(11-3)12-6/h4H,1-3H3
• InChI Key： GPNLXDURYOFBCT-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C#N)(C)C)OC

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile

2-(2-Methoxy-1,3-Thiazol-5-yl)-2-Methylpropanenitrile: An Emerging Compound in Chemical and Pharmaceutical Research

2-(2-Methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile, with the CAS number 2228986-56-7, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility.

The chemical structure of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile is characterized by a thiazole ring substituted with a methoxy group and a methylpropanenitrile moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation. The nitrile group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and substitution reactions.

Recent studies have highlighted the potential of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile in the development of new therapeutic agents. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile has also shown potential as an anticancer agent. A study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its therapeutic applications, 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile has been explored for its use in materials science. The unique electronic properties of the thiazole ring and the nitrile group make it suitable for applications in organic electronics and photovoltaic materials. Researchers at the University of California have synthesized derivatives of this compound that exhibit enhanced charge transport properties, making them promising candidates for use in organic solar cells.

The synthesis of 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile has been optimized to improve yield and purity. A common synthetic route involves the reaction of 5-bromomethylthiazole with methanol followed by a nucleophilic substitution with cyanide ion. This method provides a high yield and purity, making it suitable for large-scale production. The ease of synthesis and scalability are important factors that contribute to the commercial viability of this compound.

In conclusion, 2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropanenitrile (CAS 2228986-56-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an exciting area of research for scientists and researchers worldwide. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various industries.